Cas no 2411314-39-9 (N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide)

• Product Name: N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide
• CAS No: 2411314-39-9
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 6441498
• PubChem ID: 154880207
• Update Time: 2025-10-22

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687604942
• EN300-7546144
• N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide
• 2411314-39-9

• Inchi： 1S/C12H17N3O3/c1-6(2)9(13-11(16)8-5-17-8)12-14-10(15-18-12)7-3-4-7/h6-9H,3-5H2,1-2H3,(H,13,16)
• InChI Key： NGKCSPYFYANYBF-UHFFFAOYSA-N
• SMILES： O1CC1C(NC(C1=NC(C2CC2)=NO1)C(C)C)=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide: A Comprehensive Overview

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide (CAS No. 2411314-39-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide is characterized by a cyclopropyl group attached to an oxadiazole ring, which is further linked to a methylpropyl group and an oxirane carboxamide moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it a promising candidate for various pharmaceutical applications. The cyclopropyl group is known for its strain energy and ability to influence the conformational flexibility of the molecule, while the oxadiazole ring provides stability and enhances the compound's biological activity.

The synthesis of N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide has been reported in several studies. One common approach involves the reaction of 3-cyclopropylisocyanate with 5-amino-3-methylpentanoic acid to form the corresponding oxadiazole derivative. Subsequent reactions with epichlorohydrin and ammonia yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.

In terms of biological activities, N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide has shown promising results in various preclinical studies. Recent research has demonstrated its potent antimicrobial activity against a wide range of bacteria and fungi. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymes involved in bacterial metabolism makes it a potential candidate for developing new antibiotics to combat drug-resistant strains.

Beyond its antimicrobial properties, N-[1-(3-< strong>Cyclopropyl strong > -1 , 2 , 4 - < strong > o x a d i a z o l strong > -5 - y l ) - 2 - < strong > m e t h y l p r o p y l strong > ] o x i r a n e - 2 - < strong > c a r b o x a m i d e strong > has also been investigated for its anti-inflammatory effects. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its antimicrobial and anti-inflammatory activities, N-[1-(3-< strong>Cyclopropyl strong > -1 , 2 , 4 - < strong > o x a d i a z o l strong > -5 - y l ) - 2 - < strong > m e t h y l p r o p y l strong > ] o x i r a n e - 2 - < strong > c a r b o x a m i d e strong > has also been explored for its anticancer potential. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as an anticancer agent in combination with other chemotherapeutic drugs.

The pharmacokinetic properties of N-[1-(3-< strong>Cyclopropyl strong > -1 , 2 , 4 - < strong > o x a d i a z o l strong > -5 - y l ) - 2 - < strong > m e t h y l p r o p y l strong > ] o x i r a n e - 2 - < strong > c a r b o x a m i d e strong > have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, N-[1-(3-< strong>Cyclopropyl strong > -1 , 2 , 4 - < strong > o x a d i a z o l strong > -5 - y l ) - 2 - < strong > m e t h y l p r o p y l strong > ] o x i r a n e - 2 - < strong > c a r b o x a m i d e strong > (CAS No. 2411314-39-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various areas of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery and development.